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Compound of Interest

4-Bromothiophene-3-carboxylic
Compound Name: d
aci

Cat. No.: B100334

Essential Safety and Handling Guide for 4-
Bromothiophene-3-carboxylic Acid

This guide provides immediate, essential safety and logistical information for handling 4-
Bromothiophene-3-carboxylic acid in a laboratory setting. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling, use, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromothiophene-3-carboxylic acid is a solid that can cause skin and serious eye irritation.
[1][2][3] Proper personal protective equipment is mandatory to minimize exposure and ensure
safety.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification
Must meet ANSI Z87.1
Eye and Face Protection Safety Goggles standards. Required for all

handling procedures.[4]

Face Shield

To be worn over safety
goggles during procedures
with a high risk of splashing or
dust generation.[4][5]

Hand Protection

Disposable Gloves

Nitrile or butyl rubber gloves
are recommended for handling
acids.[6] Gloves should be
inspected before use and
changed immediately upon

contact with the chemical.[4][7]

Body Protection

Laboratory Coat

A Nomex® or 100% cotton lab
coat that is fully buttoned is
required.[4][5]

Full-Length Pants and Closed-

Toe Shoes

Appropriate shoes that cover
the entire foot and long pants

must be worn to cover all skin.

[4]1(5]

Respiratory Protection

Dust Mask/Respirator

A NIOSH-approved N95 dust
mask or a respirator with
appropriate cartridges should
be used when handling the
solid outside of a fume hood or

if dust generation is likely.[8]

Operational Plan: Step-by-Step Handling

Procedures

1. Receiving and Storage:
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e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials.[1][2]
e The storage class for this type of combustible solid is typically Class 11.[8][9]

2. Preparation and Weighing:

 All handling of the solid compound should be conducted within a certified chemical fume
hood to minimize inhalation exposure.

» Before handling, ensure all required PPE is correctly worn.

¢ Use a dedicated, clean weighing vessel and tools.

o Handle the solid carefully to avoid generating dust.

3. Dissolution and Reaction:

» When dissolving the solid, add it slowly to the solvent.

« If the reaction is exothermic, use an ice bath to control the temperature.
o Ensure all reaction vessels are appropriately clamped and secured.

4. Post-Handling:

o Decontaminate all surfaces, glassware, and equipment that came into contact with the
chemical.

e Remove PPE in the correct order to avoid cross-contamination, and dispose of single-use
items in the appropriate waste stream.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[1]

Disposal Plan
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» Solid Waste: Dispose of contaminated solid waste, including gloves, weigh boats, and paper

towels, in a designated hazardous waste container.

o Chemical Waste: Dispose of unused 4-Bromothiophene-3-carboxylic acid and solutions

containing the compound in a clearly labeled, sealed hazardous waste container. The

container should be designated for halogenated organic waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.[2][3]

Chemical and Physical Properties

Property

Value

CAS Number

16694-17-0[9]

Molecular Formula

CsH3BrO25[9]

Molecular Weight 207.05 g/mol [9]
Form Solid[9]
Melting Point 158-163 °C[9]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 4-Bromothiophene-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]
e 2. assets.thermofisher.com [assets.thermofisher.com]
o 3. assets.thermofisher.com [assets.thermofisher.com]

e 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 5. uah.edu [uah.edu]

e 6. leelinework.com [leelinework.com]

e 7. cochise.edu [cochise.edu]

o 8. 3-JREEK-2-3RFK 97% | Sigma-Aldrich [sigmaaldrich.com]

e 9. 4-Bromo-3-thiophenecarboxylic acid 97 16694-17-0 [sigmaaldrich.cn]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Bromothiophene-3-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100334#personal-protective-equipment-for-handling-
4-bromothiophene-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

